Cas no 1342862-07-0 (N-(3,3-diethoxypropyl)-N-methylcyclopropanamine)

• Product Name: N-(3,3-diethoxypropyl)-N-methylcyclopropanamine
• CAS No: 1342862-07-0
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 4590508
• PubChem ID: 63630114
• Update Time: 2025-10-29

N-(3,3-diethoxypropyl)-N-methylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-(3,3-diethoxypropyl)-N-methylcyclopropanamine

• Inchi： 1S/C11H23NO2/c1-4-13-11(14-5-2)8-9-12(3)10-6-7-10/h10-11H,4-9H2,1-3H3
• InChI Key： PUVHKIJIPJQPCS-UHFFFAOYSA-N
• SMILES： C1(N(CCC(OCC)OCC)C)CC1

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 261.8±30.0 °C at 760 mmHg
• Flash Point: 76.6±13.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-(3,3-diethoxypropyl)-N-methylcyclopropanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(3,3-diethoxypropyl)-N-methylcyclopropanamine

Comprehensive Overview of N-(3,3-diethoxypropyl)-N-methylcyclopropanamine (CAS No. 1342862-07-0): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, N-(3,3-diethoxypropyl)-N-methylcyclopropanamine (CAS No. 1342862-07-0) stands out as a compound of significant interest due to its unique structural features and versatile applications. This amine derivative, characterized by its cyclopropyl and diethoxypropyl moieties, has garnered attention in pharmaceutical research, agrochemical development, and material science. Its molecular formula and precise synthesis pathways make it a valuable intermediate for advanced chemical transformations.

The growing demand for high-purity amine compounds in drug discovery has propelled research into N-(3,3-diethoxypropyl)-N-methylcyclopropanamine. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the design of central nervous system (CNS) therapeutics. Researchers are exploring its utility in modulating neurotransmitter systems, aligning with the industry's focus on neurological disorder treatments—a trending topic in 2024's pharmaceutical landscape.

From a synthetic chemistry perspective, the diethoxypropyl group in this compound offers exceptional solubility and stability under various reaction conditions. This property makes it ideal for multistep organic synthesis, a frequently searched term among chemistry professionals. Laboratories specializing in custom synthesis services often prioritize this compound for its compatibility with catalyzed cross-coupling reactions, addressing the market's need for efficient synthetic routes.

In material science applications, CAS 1342862-07-0 demonstrates promise in the development of advanced polymer coatings. Its cyclopropylamine structure contributes to enhanced thermal resistance—a critical parameter for industries seeking high-performance materials. This aligns with current sustainability trends, as manufacturers increasingly demand eco-friendly additives that improve material longevity without compromising environmental standards.

Quality control protocols for N-methylcyclopropanamine derivatives emphasize rigorous HPLC analysis and spectroscopic characterization, reflecting the compound's importance in precision chemistry. Analytical chemists frequently search for GC-MS methods specific to this compound, underscoring the need for standardized analytical procedures in chemical research and production.

The commercial availability of 1342862-07-0 through specialty chemical suppliers has expanded significantly, with procurement strategies focusing on small-batch customization and just-in-time delivery—key concerns for R&D teams. Supply chain experts note its inclusion in strategic chemical inventories, particularly for companies investing in next-generation pharmaceutical intermediates.

Environmental and safety assessments confirm that N-(3,3-diethoxypropyl)-N-methylcyclopropanamine complies with major green chemistry principles, a crucial factor given increasing regulatory scrutiny. This positions the compound favorably in markets prioritizing sustainable chemical solutions, a dominant theme in contemporary industry discussions.

Future research directions may explore its catalytic applications and potential in asymmetric synthesis, areas generating substantial academic interest. Patent analyses reveal growing intellectual property activity surrounding cyclopropylamine derivatives, suggesting expanding commercial applications for this chemical class.

For researchers seeking structure-activity relationship data, this compound offers intriguing possibilities due to its conformationally restricted amine structure. Computational chemistry studies utilizing molecular docking simulations frequently incorporate similar frameworks when investigating enzyme inhibition mechanisms.

In summary, CAS 1342862-07-0 represents a compelling case study in modern chemical innovation, bridging fundamental research with practical applications across multiple high-growth industries. Its continued relevance appears assured as scientific and industrial needs evolve toward more sophisticated molecular architectures and sustainable chemical processes.